Cas no 2228045-15-4 (rac-2-(1R,5S)-2-hydroxybicyclo3.1.0hexan-2-ylacetic acid)

• Product Name: rac-2-(1R,5S)-2-hydroxybicyclo3.1.0hexan-2-ylacetic acid
• CAS No: 2228045-15-4
• MF: C₈H₁₂O₃
• MW: 156.179082870483
• CID: 5969984
• PubChem ID: 165521933
• Update Time: 2025-06-14

rac-2-(1R,5S)-2-hydroxybicyclo3.1.0hexan-2-ylacetic acid Chemical and Physical Properties

Names and Identifiers

• rac-2-(1R,5S)-2-hydroxybicyclo3.1.0hexan-2-ylacetic acid
• EN300-1296816
• rac-2-[(1R,5S)-2-hydroxybicyclo[3.1.0]hexan-2-yl]acetic acid
• 2228045-15-4

• Inchi： 1S/C8H12O3/c9-7(10)4-8(11)2-1-5-3-6(5)8/h5-6,11H,1-4H2,(H,9,10)/t5-,6+,8?/m1/s1
• InChI Key： ZUHNUBNDCWWDEN-RSHNMJPRSA-N
• SMILES： OC1(CC(=O)O)CC[C@@H]2C[C@@H]21

Computed Properties

• Exact Mass: 156.078644241g/mol
• Monoisotopic Mass: 156.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 57.5Ų

Additional information on rac-2-(1R,5S)-2-hydroxybicyclo3.1.0hexan-2-ylacetic acid

Comprehensive Overview of rac-2-(1R,5S)-2-hydroxybicyclo[3.1.0]hexan-2-ylacetic acid (CAS No. 2228045-15-4)

The compound rac-2-(1R,5S)-2-hydroxybicyclo[3.1.0]hexan-2-ylacetic acid (CAS No. 2228045-15-4) is a chiral bicyclic hydroxy acid with significant potential in pharmaceutical and biochemical research. Its unique structural features, including the bicyclo[3.1.0]hexane core and the hydroxyacetic acid moiety, make it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its stereochemical complexity and potential applications in drug discovery, particularly in targeting enzymes and receptors involved in inflammatory and metabolic disorders.

In recent years, the demand for chiral building blocks like rac-2-(1R,5S)-2-hydroxybicyclo[3.1.0]hexan-2-ylacetic acid has surged, driven by advancements in asymmetric synthesis and the growing emphasis on precision medicine. The compound’s CAS No. 2228045-15-4 is frequently searched in academic and industrial databases, reflecting its relevance in modern organic chemistry. Its hydroxybicyclo scaffold is particularly noteworthy for mimicking natural product frameworks, a hotspot in current drug development strategies aimed at improving bioavailability and reducing side effects.

From a synthetic perspective, the rac-2-(1R,5S) configuration presents both challenges and opportunities. Chemists often explore its resolution into enantiopure forms to enhance pharmacological specificity. The acetic acid derivative’s compatibility with coupling reactions further expands its utility in peptide mimetics and prodrug design. These attributes align with trending topics in medicinal chemistry, such as fragment-based drug discovery and covalent inhibitor development, where bicyclic structures are prized for their rigidity and target engagement.

Environmental and regulatory considerations also play a role in the compound’s appeal. Unlike many synthetic intermediates, rac-2-(1R,5S)-2-hydroxybicyclo[3.1.0]hexan-2-ylacetic acid exhibits favorable biodegradability profiles, a key concern in sustainable chemistry initiatives. This aligns with the broader industry shift toward green chemistry, as evidenced by the rise in searches for eco-friendly chiral synthons and low-toxicity reagents. Its potential use in biodegradable polymers or cosmetic formulations further underscores its versatility.

Analytical characterization of CAS No. 2228045-15-4 typically involves advanced techniques like NMR spectroscopy, HPLC chiral separation, and mass spectrometry. These methods are critical for quality control, especially given the compound’s stereoisomeric complexity. Discussions in online forums frequently highlight the need for reliable chiral purity analysis protocols, reflecting broader industry challenges in standardizing enantiomeric excess measurements for regulatory submissions.

In conclusion, rac-2-(1R,5S)-2-hydroxybicyclo[3.1.0]hexan-2-ylacetic acid represents a compelling case study at the intersection of synthetic chemistry and applied life sciences. Its structural elegance, coupled with practical applications, ensures its continued relevance in both academic and industrial settings. As research into bicyclic pharmacophores and stereoselective synthesis advances, this compound is poised to remain a focal point for innovation.